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Compound of Interest

Compound Name: Solvent red 52

Cat. No.: B1584971

L  Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Solvent Red 52 (CAS No. 81-39-0) in a laboratory setting. The following
information is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

A summary of the key properties of Solvent Red 52 is provided below. This data is essential for
understanding its behavior and potential hazards.

Property Value
Chemical Formula C24H18N202
Molecular Weight 366.41 g/mol
Appearance Red Powder
Odor Odorless
Melting Point 280 °C
Decomposition Temperature > 340 °C
Solubility in Water Insoluble

Stability

Stable under normal temperatures and
pressures.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Solvent Red 52 is a hazardous substance that requires careful handling. The primary hazards
include irritation to the eyes, skin, and respiratory system, and it is harmful if swallowed.[2]
There are also potential risks of irreversible effects, and mutagenicity data has been reported.
[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment

Task | Operation
(PPE)

- Hand Protection: Chemical-resistant rubber
gloves (e.g., Nitrile).[2] - Eye Protection:
Chemical safety goggles.[1][2] - Respirator
Weighing and Aliquoting (Dry Powder) ] ¥ 9099 [_ I P Y
Protection: Approved respirator for dusts.[1][2] -
Body Protection: Lab coat or protective clothing

to minimize skin contact.[1][2]

- Hand Protection: Chemical-resistant gloves
] ] (e.g., Nitrile).[2] - Eye Protection: Chemical
Handling Solutions of Solvent Red 52
safety goggles or eyeglasses.[1][2] - Body

Protection: Lab coat.[2]

- Hand Protection: Heavy-duty chemical-

resistant gloves.[2] - Eye Protection: Chemical
Spill Cleanup (Dry Powder) safety goggles.[2] - Respiratory Protection:

Approved respirator.[2] - Body Protection:

Protective clothing to prevent skin exposure.[2]

- Hand Protection: Nitrile gloves.[3] - Eye
Protection: Safety glasses.[4] - Body Protection:

General Laboratory Work
Lab coat, long pants, and closed-toe shoes.[3]

[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety. All
handling of Solvent Red 52 powder should be performed within a certified chemical fume
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hood.[1][2]

Experimental Workflow for Handling

Solvent Red 52
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Caption: Workflow for the safe handling of Solvent Red 52.
Methodology:
e Preparation:

o Before entering the lab, ensure you are wearing a lab coat, long pants, and closed-toe
shoes.[3][4]

o In the designated area, put on chemical safety goggles, nitrile gloves, and an approved
respirator.[2]

o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

[1][2]
e Handling:

o Carefully weigh the required amount of Solvent Red 52 powder, avoiding any actions that
could generate dust.[2]

o If preparing a solution, add the powder to the solvent slowly.
o Keep containers tightly closed when not in use.[1][2]
e Storage:
o Store Solvent Red 52 in its original, tightly sealed, and light-resistant container.[1][2]

o The storage area should be cool, dry, and separate from incompatible materials such as
strong oxidizing agents.[1][2]

e Post-Handling Cleanup:
o Wipe down the work surface in the fume hood with an appropriate cleaning agent.

o Segregate all waste materials as described in the disposal plan below.
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o Carefully remove your PPE, avoiding contact with contaminated surfaces. Dispose of
gloves and any other disposable items in the designated hazardous waste container.

o Wash your hands thoroughly with soap and water.[2]

Emergency and Disposal Plans

Spill Response Protocol

1. Evacuate Immediate Area
& Alert Others

:

2. Don Appropriate PPE
(Respirator, Goggles, Gloves)

:

3. Control Dust/Spread
(Cover with absorbent material)

:

4. Collect Spill
(Vacuum or sweep into container)

G. Decontaminate Spill Aree)

6. Dispose of Waste
(As hazardous waste)

Click to download full resolution via product page
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Caption: Step-by-step procedure for Solvent Red 52 spills.
Spill Cleanup Methodology:
o Evacuate and Alert: Immediately clear the area and inform your supervisor.

o Don PPE: Before attempting cleanup, put on the necessary PPE, including a respirator,
chemical goggles, and gloves.[2]

o Contain: Prevent the powder from becoming airborne.

o Collect: Carefully vacuum or sweep up the material and place it into a labeled, sealable
container for disposal.[2] Avoid generating dust.[2]

o Decontaminate: Clean the spill area thoroughly.
e Dispose: Treat all cleanup materials as hazardous waste.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water. Get
medical aid if irritation develops or persists.[2]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT
induce vomiting. Seek immediate medical attention.[2]

 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. Seek immediate medical attention.[2]

Disposal Plan:

Solvent Red 52 and any materials contaminated with it must be treated as hazardous waste.
[2] Never dispose of this chemical down the drain or in the regular trash.

o Waste Collection:
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o Collect all waste (excess reagent, contaminated PPE, cleanup materials) in a designated,
clearly labeled, and sealed hazardous waste container.

o Use sturdy, chemically resistant containers.
e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("Solvent Red
52"), and the associated hazards.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area away from
incompatible materials.

» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.

o Always consult and adhere to local, state, and federal hazardous waste regulations to
ensure complete and accurate classification and disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. additivesforpolymer.com [additivesforpolymer.com]

2. cncolorchem.com [cncolorchem.com]

3. Personal Protective Equipment | Center for Emerging and Re-emerging Infectious
Diseases [cerid.uw.edu]

4. Personal Protective Equipment (PPE) - Environmental Health and Safety - Purdue
University [purdue.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.benchchem.com/product/b1584971?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://www.benchchem.com/product/b1584971?utm_src=pdf-custom-synthesis
https://www.additivesforpolymer.com/wp-content/uploads/2021/05/solvent-red-52-msds-baoxu-chemical.pdf
https://www.cncolorchem.com/upLoad/file/20170315/14895408236938764.pdf
https://cerid.uw.edu/safety/ppe
https://cerid.uw.edu/safety/ppe
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Solvent
Red 52]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158497 1#personal-protective-equipment-for-
handling-solvent-red-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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